Cas no 1799412-37-5 (4-Bromo-5-(bromomethyl)-2-methylthiazole)

• Product Name: 4-Bromo-5-(bromomethyl)-2-methylthiazole
• CAS No: 1799412-37-5
• MF: C₅H₅Br₂NS
• MW: 270.972898244858
• CID: 3164778
• Update Time: 2025-11-02

4-Bromo-5-(bromomethyl)-2-methylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(bromomethyl)-2-methylthiazole
• AK165890
• FCH4154480

• Inchi： 1S/C5H5Br2NS/c1-3-8-5(7)4(2-6)9-3/h2H2,1H3
• InChI Key： IDSLVZOIJHPPGT-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)SC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Topological Polar Surface Area: 41.1

4-Bromo-5-(bromomethyl)-2-methylthiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4-Bromo-5-(bromomethyl)-2-methylthiazole

Comprehensive Guide to 4-Bromo-5-(bromomethyl)-2-methylthiazole (CAS No. 1799412-37-5): Properties, Applications, and Market Insights

4-Bromo-5-(bromomethyl)-2-methylthiazole (CAS 1799412-37-5) is a specialized brominated thiazole derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique molecular structure with two bromine substituents, making it a valuable building block for synthesizing more complex molecules. Researchers particularly value its reactivity profile, which enables diverse chemical transformations while maintaining excellent stability under standard laboratory conditions.

The growing demand for thiazole-based compounds in drug discovery has positioned 4-Bromo-5-(bromomethyl)-2-methylthiazole as a crucial intermediate. Its CAS 1799412-37-5 identifier helps researchers quickly access technical specifications and safety data. Current trends in small molecule therapeutics and crop protection agents have increased searches for this compound, particularly among medicinal chemists exploring kinase inhibitors and antimicrobial agents.

From a chemical perspective, 4-Bromo-5-(bromomethyl)-2-methylthiazole demonstrates remarkable structural versatility. The presence of both bromine atoms at different positions allows for selective functionalization, answering frequent search queries about selective bromination reactions and cross-coupling possibilities. Laboratories working on Suzuki-Miyaura couplings or Buchwald-Hartwig aminations often investigate this compound's potential as a starting material.

The physical properties of CAS 1799412-37-5 make it particularly suitable for modern high-throughput screening applications. Its moderate solubility in common organic solvents addresses practical concerns frequently raised in research forums about compound handling and reaction optimization. These characteristics contribute to its growing popularity in combinatorial chemistry approaches for drug discovery.

Market analysis reveals increasing procurement of 4-Bromo-5-(bromomethyl)-2-methylthiazole by contract research organizations and academic institutions. The compound's role in developing bioactive molecules aligns with current industry focus on targeted therapies and precision agriculture. Suppliers report rising inquiries about bulk availability and custom synthesis options for this specific brominated thiazole derivative.

Recent patent literature highlights innovative applications of CAS 1799412-37-5 in developing photovoltaic materials and organic semiconductors, responding to growing interest in sustainable energy solutions. This unexpected application area has generated new research questions about the compound's electronic properties and conjugation behavior in extended molecular systems.

Quality control aspects of 4-Bromo-5-(bromomethyl)-2-methylthiazole frequently appear in technical discussions, particularly regarding HPLC purity standards and storage stability. Analytical chemists emphasize the importance of proper spectroscopic characterization (including 1H NMR and 13C NMR data) to ensure compound identity, addressing common verification challenges mentioned in research publications.

The synthesis of 1799412-37-5 continues to evolve, with recent publications describing improved atom economy approaches and greener synthetic routes. These advancements respond to the pharmaceutical industry's push toward sustainable chemistry practices while maintaining the compound's critical structural features that make it valuable for lead optimization in drug development programs.

Emerging applications in material science have expanded the potential uses of 4-Bromo-5-(bromomethyl)-2-methylthiazole beyond traditional medicinal chemistry. Researchers are exploring its incorporation into metal-organic frameworks (MOFs) and coordination polymers, addressing trending searches about functional materials design. This interdisciplinary potential makes the compound particularly interesting for convergence research initiatives.

For synthetic chemists, the regioselectivity of CAS 1799412-37-5 remains a key discussion point in professional forums. The compound's well-defined reactivity patterns enable predictable transformations while allowing sufficient flexibility for structural diversification - a balance frequently sought after in fragment-based drug discovery approaches. This characteristic explains its inclusion in several commercial scaffold libraries for screening purposes.

The global supply chain for brominated heterocycles like 4-Bromo-5-(bromomethyl)-2-methylthiazole has adapted to meet changing research demands. Suppliers now offer detailed technical documentation and application notes specifically for this compound, responding to user needs for practical usage guidance. These resources help bridge the gap between chemical procurement and experimental implementation in diverse research settings.

Looking forward, 1799412-37-5 is poised to maintain its relevance in chemical research due to its unique combination of structural features and synthetic utility. As the scientific community continues exploring structure-activity relationships in drug design and functional materials development, this brominated thiazole derivative will likely find even broader applications across multiple scientific disciplines.